Cas no 178861-08-0 (Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester)

• Product Name: Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester
• CAS No: 178861-08-0
• MF: C₂₁H₁₃F₃N₂O₂S
• MW: 414.400334119797
• CID: 1366692
• Update Time: 2024-08-16

Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-,methyl ester
• Benzoic acid, 4-[[7-(trifluoromethyl)-3H-phenothiazin-3-ylidene]amino]-, methyl ester

• Inchi： 1S/C21H13F3N2O2S/c1-28-20(27)12-2-5-14(6-3-12)25-15-7-9-17-19(11-15)29-18-10-13(21(22,23)24)4-8-16(18)26-17/h2-11H,1H3
• InChI Key： PVRXNRKXBOMYKP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N=C2C=C3C(C=C2)=NC2=C(C=C(C(F)(F)F)C=C2)S3)C=C1

Computed Properties

• Exact Mass: 414.06509

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 474.8±45.0 °C(Predicted)
• PSA: 51.02
• pka: 0.00±0.20(Predicted)